Cas no 1706442-23-0 (N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine)

• Product Name: N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine
• CAS No: 1706442-23-0
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 5048181
• Update Time: 2025-05-19

N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N'-[4-methyl-6-(1-piperidyl)pyrimidin-2-yl]ethane-1,2-diamine
• N'-(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)ethane-1,2-diamine
• N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine

• Inchi： 1S/C12H21N5/c1-10-9-11(17-7-3-2-4-8-17)16-12(15-10)14-6-5-13/h9H,2-8,13H2,1H3,(H,14,15,16)
• InChI Key： FUNUZRKVTZKLBJ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(NCCN)N=2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 1.3
• Topological Polar Surface Area: 67.1

Additional information on N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine

Comprehensive Overview of N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine (CAS No. 1706442-23-0)

The compound N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine (CAS No. 1706442-23-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core substituted with a piperidine ring and an ethane-1,2-diamine side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for novel heterocyclic compounds like N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine has surged due to their versatility in medicinal chemistry. The pyrimidine scaffold, a common motif in FDA-approved drugs, is known for its ability to interact with biological targets, making it a hotspot for drug design. The incorporation of a piperidine moiety further enhances the compound's bioavailability and binding affinity, addressing one of the key challenges in modern pharmacology.

One of the most frequently searched questions in the scientific community is: "What are the synthetic routes for N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and condensation, to achieve high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its structural integrity and suitability for further research.

The growing interest in personalized medicine and targeted drug delivery has also propelled the relevance of N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine. Its modular structure allows for easy derivatization, enabling scientists to tailor its properties for specific therapeutic applications. For instance, modifications to the ethane-1,2-diamine side chain could optimize its pharmacokinetic profile, a topic frequently explored in academic forums and patent literature.

Another trending topic is the role of AI-driven drug discovery in identifying compounds like N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine. Machine learning algorithms are increasingly used to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This aligns with the broader industry shift toward computational chemistry and high-throughput screening, which are revolutionizing drug development pipelines.

From a commercial perspective, N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine is available through specialized chemical suppliers, often listed under its CAS No. 1706442-23-0. Researchers should verify the supplier's credentials and request certificates of analysis to ensure quality. Storage recommendations typically include keeping the compound in a cool, dry environment, protected from light to maintain stability.

In summary, N1-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural features and adaptability make it a valuable tool for addressing unmet medical needs, particularly in the era of precision medicine and biomarker-driven therapies. As research progresses, this compound is likely to play a pivotal role in the next generation of therapeutic agents.